Cas no 1261900-00-8 (2-fluoro-4-(4-methyl-2-thienyl)benzoic Acid)

• Product Name: 2-fluoro-4-(4-methyl-2-thienyl)benzoic Acid
• CAS No: 1261900-00-8
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• MDL: MFCD18320495
• CID: 1219591
• PubChem ID: 53226397
• Update Time: 2025-08-05

2-fluoro-4-(4-methyl-2-thienyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-methyl-2-thienyl)benzoic Acid
• MFCD18320495
• 2-Fluoro-4-(3-methylthiophenyl)benzoic acid, 95%
• 2-fluoro-4-(3-methylsulfanylphenyl)benzoic acid
• 2-FLUORO-4-(3-METHYLTHIOPHENYL)BENZOIC ACID
• 1261900-00-8

• MDL： MFCD18320495
• Inchi： 1S/C14H11FO2S/c1-18-11-4-2-3-9(7-11)10-5-6-12(14(16)17)13(15)8-10/h2-8H,1H3,(H,16,17)
• InChI Key： BDRLOCGPMSMVCZ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 262.04637893g/mol
• Monoisotopic Mass: 262.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-fluoro-4-(4-methyl-2-thienyl)benzoic Acid

2-Fluoro-4-(4-Methyl-2-Thienyl)Benzoic Acid (CAS No. 1261900-00-8): A Comprehensive Overview

2-Fluoro-4-(4-Methyl-2-Thienyl)Benzoic Acid, a compound with the CAS registry number 1261900-00-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a fluoro substituent and a thienyl group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of 2-fluoro-4-(4-methyl-2-thienyl)benzoic acid is notable for its aromaticity and heterocyclic components. The benzoic acid group provides acidity and reactivity, while the fluoro substituent introduces electron-withdrawing effects, enhancing the compound's stability and reactivity. The thienyl group, a five-membered aromatic ring containing sulfur, contributes to the molecule's electronic properties and potential for conjugation. Recent studies have highlighted the importance of such heterocyclic systems in drug design, particularly in modulating biological activities such as anti-inflammatory and anticancer effects.

One of the most promising applications of 2-fluoro-4-(4-methyl-2-thienyl)benzoic acid lies in its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes and receptors involved in various disease pathways. For instance, studies have demonstrated its efficacy as an inhibitor of cyclooxygenase (COX), an enzyme associated with inflammation and pain. Additionally, its ability to modulate histone deacetylases (HDACs) has opened avenues for its use in epigenetic therapy.

The synthesis of 2-fluoro-4-(4-methyl-2-thienyl)benzoic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, Suzuki coupling, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments underscore the importance of green chemistry principles in modern pharmaceutical manufacturing.

In terms of physical properties, 2-fluoro-4-(4-methyl-2-thienyl)benzoic acid exhibits a melting point of approximately 155°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum reveals strong absorption bands due to the conjugated π-systems within the molecule, making it suitable for applications in optoelectronics and sensor technologies.

Recent research has also explored the use of 2-fluoro-4-(4-methyl-2-thienyl)benzoic acid as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and drug delivery systems.

In conclusion, 2-fluoro-4-(4-methyl-2-thienyl)benzoic acid (CAS No. 1261900-00-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.